XXV.—Decomposition of gaseous compounds by electrical incandescence
Quarterly Journal of the Chemical Society of London Pub Date: DOI: 10.1039/QJ8601200273
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